3-Methoxybenzylzinc chloride

• IUPAC Name: chlorozinc(1+);1-methanidyl-3-methoxybenzene
• InChI: InChI=1S/C8H9O.ClH.Zn/c1-7-4-3-5-8(6-7)9-2;;/h3-6H,1H2,2H3;1H;/q-1;;+2/p-1
• InChI Key: MRTOLABRGUSXMD-UHFFFAOYSA-M
• Canonical SMILES: COC1=CC=CC(=C1)[CH2-].Cl[Zn+]
• Molecular Formula: C8H9ClOZn
• Molecular Weight: 222.0 g/mol

Description

3-Methoxybenzylzinc chloride is an organozinc compound with the linear formula CH3OC6H4CH2ZnCl. It has a molecular weight of 222.00.

Synthesis Analysis

3-Methoxybenzylzinc chloride is commonly employed in the synthesis of organic compounds, including pharmaceutical intermediates and drug molecules. It is a powerful and versatile reagent used in the biomedical industry for various applications.

Molecular Structure Analysis

The molecular structure of 3-Methoxybenzylzinc chloride is represented by the SMILES string COc1cccc(C[Zn]Cl)c1.

Chemical Reactions Analysis

3-Methoxybenzylzinc chloride is a powerful and versatile reagent used in the biomedical industry for various applications. It is commonly employed in the synthesis of organic compounds, including pharmaceutical intermediates and drug molecules.

Physical And Chemical Properties Analysis

3-Methoxybenzylzinc chloride has a density of 0.96 g/mL at 25 °C. It is typically stored at temperatures between 2-8°C.

Scientific Research Applications

Substitution Reactions

3-Methoxybenzyl derivatives, such as 3-Methoxybenzylzinc chloride, play a role in substitution reactions. For instance, the study of substitution reactions of 4-methoxybenzyl derivatives provided insights into the reactivity and mechanisms involved in these processes (Amyes & Richard, 1990).

Solvolysis Studies

These compounds are also significant in solvolysis studies. Research on the solvolysis of 4-methoxybenzyl chloride revealed the impact of nucleophilic solvent participation, providing valuable information on reaction mechanisms (Liu, Duann & Hou, 1998).

Polymer Synthesis and DNA Interactions

In the field of polymer science, 3-Methoxybenzyl derivatives have been used to synthesize cationic polymers that exhibit light-switchable properties. These polymers can interact with DNA and bacterial cells, indicating their potential for biomedical applications (Sobolčiak et al., 2013).

Surface Activity and Bactericidal Activity

Studies on quaternary ammonium surfactants containing methoxybenzyl substitutes, like 3-Methoxybenzylzinc chloride, have shown these compounds to exhibit high surface activity and bactericidal properties, which could be useful in various industrial applications (Zhao, Guo, Jia & Liu, 2014).

Cleavage of Protecting Groups

Another significant application is in the cleavage of protecting groups. For example, zirconium(IV) chloride has been used to efficiently unmask p-methoxybenzyl ethers and esters, demonstrating the role of such compounds in synthetic chemistry (Sharma, Reddy & Krishna, 2003).

Antimicrobial Properties

Furthermore, the synthesis of novel compounds with methoxybenzyl substitutes has shown promising antimicrobial activities against various bacterial strains, indicating potential applications in the development of new antibacterial agents (Mohamed, 2007).

Safety And Hazards

3-Methoxybenzylzinc chloride is classified as a carcinogen (Carc. 2), eye irritant (Eye Irrit. 2), and can cause specific target organ toxicity after single exposure (STOT SE 3). It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to wear protective gloves/clothing/eye protection/face protection.

Future Directions

3-Methoxybenzylzinc chloride is a powerful and versatile reagent used in the biomedical industry for various applications. It is commonly employed in the synthesis of organic compounds, including pharmaceutical intermediates and drug molecules. Its future directions could involve further exploration of its potential uses in the synthesis of new pharmaceuticals and other organic compounds.